![molecular formula C20H15F3NOPS B3042796 N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide CAS No. 680213-01-8](/img/structure/B3042796.png)
N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide
Overview
Description
N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide, also known as TFP, is an organophosphorus compound that has been widely used in scientific research. TFP is a potent inhibitor of several enzymes, including serine proteases and phosphatases. It has been shown to have a variety of biochemical and physiological effects, making it a valuable tool in the study of these enzymes and their roles in cellular processes.
Mechanism of Action
N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide inhibits enzymes by binding to the active site and forming a covalent bond with the enzyme. This prevents the enzyme from carrying out its normal function, leading to inhibition of the enzyme's activity.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit blood clotting by inhibiting the activity of thrombin, a key enzyme in the clotting cascade. This compound has also been shown to inhibit the activity of protein phosphatases, leading to changes in cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide in lab experiments is its potency as an enzyme inhibitor. This compound has been shown to be highly effective at inhibiting several enzymes, making it a valuable tool for studying their functions. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research involving N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide. One direction is the development of new this compound derivatives with improved potency and selectivity for specific enzymes. Another direction is the use of this compound in combination with other inhibitors or drugs to study complex cellular processes. Additionally, this compound could be used in the development of new therapeutics for diseases involving abnormal enzyme activity.
Scientific Research Applications
N-[4-(trifluoromethyl)phenyl]oxo(diphenyl)phosphoranecarbothioamide has been used extensively in scientific research as a tool to study the mechanisms and functions of enzymes. It has been shown to be a potent inhibitor of several serine proteases, including trypsin, chymotrypsin, and thrombin. This compound has also been used to study the functions of phosphatases, including protein phosphatases 1 and 2A.
properties
IUPAC Name |
1-diphenylphosphoryl-N-[4-(trifluoromethyl)phenyl]methanethioamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3NOPS/c21-20(22,23)15-11-13-16(14-12-15)24-19(27)26(25,17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-14H,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQXZTWJYHHDHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3NOPS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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